Cas no 23888-16-6 (3-Methyl-5-phenyl-1,2,4-trioxolane)

3-Methyl-5-phenyl-1,2,4-trioxolane structure
23888-16-6 structure
Product Name:3-Methyl-5-phenyl-1,2,4-trioxolane
CAS No:23888-16-6
MF:C9H10O3
MW:166.173902988434
CID:2619756
PubChem ID:569307
Update Time:2025-04-21

3-Methyl-5-phenyl-1,2,4-trioxolane Chemical and Physical Properties

Names and Identifiers

    • DTXSID90341015
    • 23888-16-6
    • Benzene, (1-propenyl)-, ozonide
    • 1,2,4-Trioxolane, 3-methyl-5-phenyl-
    • 3-Methyl-5-phenyl-1,2,4-trioxolane
    • 3-Methyl-5-phenyl-1,2,4-trioxolane #
    • ALYBYLAFJFYDLS-UHFFFAOYSA-N
    • Inchi: 1S/C9H10O3/c1-7-10-9(12-11-7)8-5-3-2-4-6-8/h2-7,9H,1H3
    • InChI Key: ALYBYLAFJFYDLS-UHFFFAOYSA-N
    • SMILES: O1C(C)OOC1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 166.062994177g/mol
  • Monoisotopic Mass: 166.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 27.7Ų
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